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optimizing AFG206 inhibition potency
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Cat. No.: S548018

AFG206 Compound Profile

Attribute Description

Bioactivity Description Novel first-generation type Il FLT3 inhibitor [1]

CAS Number 630122-37-1 [1]

Molecular Formula C20H19N302 [1]

Molecular Weight 333.38 g/mol [1]

Storage Powder: -20°C for 3 years. In solvent: -80°C for 1 year [1]
Price (for research) $1,520 (25 mg), $1,980 (50 mg), $2,500 (100 mg) [1]

Information Limitations and Suggested Next Steps

The search results did not yield detailed FAQs, step-by-step experimental protocols for key assays, or

specific troubleshooting guides related to AFG206's use in experiments.

To gather the technical depth you require, I suggest you:
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e Consult specialized databases: Search PubMed Central (PMC) and other scientific repositories
directly for "AFG206 FLT3 inhibitor" to find primary research articles.

¢ Review patent literature: Patents often contain detailed experimental sections and can be a rich
source of methodological information.

e Contact suppliers: Reach out to the compound supplier (e.g., TargetMol) directly for technical data
sheets or application notes [1].

FLT3 Signhaling Pathway Context

To aid in your experimental design and troubleshooting, understanding the pathway AFG206 targets is
crucial. The following diagram outlines the core FLT3 signaling logic, which is a type of enzyme-linked

receptor pathway [2]. Please note that the specific molecular interactions of AFG206 are not detailed in the

(FLTB Ligand)

search results.

Cellular Responses:
- Proliferation
- Survival
- Differentiation
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Key Experimental Considerations

When designing your experiments, here are some general points to consider based on common practices for

kinase inhibitors like AFG206:

¢ Cellular Assays: To measure inhibition potency, standard assays include cell viability/proliferation
assays (e.g., MTTIMTS) on FLT3-dependent cell lines and western blotting to detect
phosphorylation levels of FLT3 and its key downstream targets like STAT5 [3].

e Troubleshooting Tip: If you observe a lack of effect in your cellular assay, one potential cause could
be the development of resistance through alternative pathways. For instance, research on other
targeted therapies notes that compensatory activation of parallel signaling pathways (e.g., MAPK
pathway) can be a common issue [3].

¢ Biochemical Assays: Isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) can
be used to determine the binding affinity (Kd) of AFG206 to the FLT3 kinase domain [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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